4-chloro-N-[(4-ethyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)methyl]benzamide

• Molecular Formula: C12H13ClN4OS
• Molecular Weight: 296.78 g/mol
• IUPAC Name: 4-chloro-N-[(4-ethyl-5-sulfanylidene-1H-1,2,4-triazol-3-yl)methyl]benzamide
• InChI: InChI=1S/C12H13ClN4OS/c1-2-17-10(15-16-12(17)19)7-14-11(18)8-3-5-9(13)6-4-8/h3-6H,2,7H2,1H3,(H,14,18)(H,16,19)
• InChI Key: GIOGWQRBOUOCSB-UHFFFAOYSA-N
• SMILES: CCN1C(=NNC1=S)CNC(=O)C2=CC=C(C=C2)Cl

Description

4-chloro-N-[(4-ethyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)methyl]benzamide is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound has been found to have interesting properties that could be useful in various fields of study.

Mechanism of Action

The mechanism of action of 4-chloro-N-[(4-ethyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)methyl]benzamide is not fully understood. However, it has been found to inhibit the activity of certain enzymes, which may contribute to its antitumor and anti-inflammatory properties.
Biochemical and Physiological Effects:
4-chloro-N-[(4-ethyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)methyl]benzamide has been found to have various biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in certain cancer cells. It has also been found to reduce inflammation in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 4-chloro-N-[(4-ethyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)methyl]benzamide in lab experiments is its potential as a novel inhibitor of certain enzymes. This could be useful in studying the role of these enzymes in various biological processes. However, one limitation is that its mechanism of action is not fully understood, which could make it difficult to interpret experimental results.

Future Directions

There are several future directions for research involving 4-chloro-N-[(4-ethyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)methyl]benzamide. One area of interest is its potential as an antitumor agent. Further studies are needed to determine its efficacy and safety in treating various types of cancer. Another area of interest is its potential as an anti-inflammatory agent. Studies are needed to determine its effectiveness in treating various inflammatory conditions. Additionally, further research is needed to fully understand its mechanism of action and to identify other potential applications in scientific research.

Synthesis Methods

The synthesis of 4-chloro-N-[(4-ethyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)methyl]benzamide involves the reaction of 4-chlorobenzoyl chloride with 4-ethyl-5-mercapto-4H-1,2,4-triazole in the presence of a base. The resulting intermediate is then reacted with N,N-dimethylformamide dimethyl acetal to yield the final product.

Scientific Research Applications

4-chloro-N-[(4-ethyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)methyl]benzamide has been studied for its potential applications in scientific research. Specifically, it has been found to have antitumor and anti-inflammatory properties. It has also been studied for its potential use as an inhibitor of certain enzymes.